Cas no 58645-51-5 (N,N-dimethyl-2-(2-nitroethenyl)aniline)

• Product Name: N,N-dimethyl-2-(2-nitroethenyl)aniline
• CAS No: 58645-51-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5801457
• PubChem ID: 67831822
• Update Time: 2025-06-29

N,N-dimethyl-2-(2-nitroethenyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1760322
• 58645-51-5
• N,N-dimethyl-2-(2-nitroethenyl)aniline
• SCHEMBL9357677

• Inchi： 1S/C10H12N2O2/c1-11(2)10-6-4-3-5-9(10)7-8-12(13)14/h3-8H,1-2H3/b8-7+
• InChI Key： INEGKCKQMCLLGK-BQYQJAHWSA-N
• SMILES： [O-][N+](/C=C/C1C=CC=CC=1N(C)C)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.1Ų

Additional information on N,N-dimethyl-2-(2-nitroethenyl)aniline

N,N-dimethyl-2-(2-nitroethenyl)aniline: An Overview of a Versatile Compound (CAS No. 58645-51-5)

N,N-dimethyl-2-(2-nitroethenyl)aniline (CAS No. 58645-51-5) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, also known as DMNEA, is characterized by its distinctive molecular structure, which includes a nitro group and a dimethylamino group attached to a benzene ring. These functional groups endow the compound with a range of chemical properties that make it valuable for various applications.

The molecular formula of N,N-dimethyl-2-(2-nitroethenyl)aniline is C₁₀H₁₃N₃O₂, and its molecular weight is approximately 199.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of an appropriate aniline derivative with a nitroalkene. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial production.

In recent years, N,N-dimethyl-2-(2-nitroethenyl)aniline has been the subject of extensive research due to its potential applications in various fields. One of the most promising areas of research is in the development of new materials for electronic and optical devices. The presence of the nitro group and the dimethylamino group in the molecule can significantly influence its electronic properties, making it a candidate for use in organic semiconductors and optoelectronic materials.

Studies have shown that N,N-dimethyl-2-(2-nitroethenyl)aniline exhibits excellent charge transport properties, which are crucial for the performance of organic electronic devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The compound's ability to form stable thin films through solution processing techniques further enhances its appeal for these applications.

Beyond its use in materials science, N,N-dimethyl-2-(2-nitroethenyl)aniline has also shown promise in pharmaceutical research. The nitro group in the molecule can be reduced to an amino group under certain conditions, which can lead to the formation of bioactive derivatives. This property has been exploited in the development of new drug candidates with potential therapeutic applications.

For example, recent studies have explored the use of N,N-dimethyl-2-(2-nitroethenyl)aniline as a precursor for the synthesis of compounds with anti-inflammatory and anti-cancer properties. The reduction of the nitro group to an amino group can result in derivatives that exhibit enhanced biological activity and selectivity. These findings highlight the potential of N,N-dimethyl-2-(2-nitroethenyl)aniline as a valuable starting material for drug discovery and development.

In addition to its chemical properties, the environmental impact of N,N-dimethyl-2-(2-nitroethenyl)aniline has been a topic of interest. Researchers have investigated the compound's biodegradability and toxicity to ensure its safe use in various applications. Studies have shown that under controlled conditions, N,N-dimethyl-2-(2-nitroethenyl)aniline can be effectively degraded by microbial processes, reducing its potential environmental impact.

The safety profile of N,N-dimethyl-2-(2-nitroethenyl)aniline has also been evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound exhibits low toxicity when handled properly, making it suitable for use in both laboratory and industrial settings. However, it is important to follow standard safety protocols and guidelines to ensure safe handling and storage.

In conclusion, N,N-dimethyl-2-(2-nitroethenyl)aniline (CAS No. 58645-51-5) is a versatile compound with a wide range of potential applications in materials science, pharmaceutical research, and other fields. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing technology and improving human health.